Cas no 27410-43-1 (Benzothiazole,2-(propylthio)-)

• Product Name: Benzothiazole,2-(propylthio)-
• CAS No: 27410-43-1
• MF: C₁₀H₁₁NS₂
• MW: 209.33103966713
• CID: 251154
• PubChem ID: 4519735
• Update Time: 2025-04-19

Benzothiazole,2-(propylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-(propylthio)-
• 2-Propylthiobenzothiazole
• 2-(Propylsulfanyl)-1,3-benzothiazole
• 2-(propylthio)benzo[d]thiazole
• CHEMBL4074916
• 27410-43-1
• SCHEMBL266476
• AKOS024342730
• DTXSID901310590
• 2-PROPYLSULFANYL-BENZOTHIAZOLE
• 2-(Propylthio)benzothiazole

• Inchi： 1S/C10H11NS2/c1-2-7-12-10-11-8-5-3-4-6-9(8)13-10/h3-6H,2,7H2,1H3
• InChI Key： CIMWYVHVXVPYOO-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2S1)CCC

Computed Properties

• Exact Mass: 209.03343
• Monoisotopic Mass: 209.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66.4A^2

Experimental Properties

• PSA: 12.89